Cas no 157649-54-2 (Methyl 4-amino-1H-indole-2-carboxylate)

• Product Name: Methyl 4-amino-1H-indole-2-carboxylate
• CAS No: 157649-54-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 107829
• Update Time: 2023-08-02

Methyl 4-amino-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 4-amino-, methyl ester
• 1H-Indole-2-carboxylicacid,4-amino-,methylester(9CI)
• 4-Amino-1H-indole-2-carboxylic acid methyl ester
• methyl 4-amino-1H-indole-2-carboxylate
• QLGHNZYUEDSABH-UHFFFAOYSA-N
• Methyl 4-aminoindole-2-carboxylate
• Methyl 4-amino-1H-indole-2-carboxylate

• Inchi： 1S/C10H10N2O2/c1-14-10(13)9-5-6-7(11)3-2-4-8(6)12-9/h2-5,12H,11H2,1H3
• InChI Key： QLGHNZYUEDSABH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C(=CC=CC=2N1)N)=O

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.1

Experimental Properties

• Density: 1.339